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Abstract
4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpenoid natural product that has been

isolated from Eupatorium chinense. Despite its characterization as a distinct chemical entity, a

comprehensive review of the existing scientific literature reveals a significant gap in the

understanding of its biological activities. While numerous studies have investigated the

pharmacological properties of other sesquiterpenoids from Eupatorium chinense,

demonstrating a range of cytotoxic and anti-inflammatory effects, specific data on the

bioactivity of 4E-Deacetylchromolaenide 4'-O-acetate remains elusive. This technical guide

summarizes the available chemical information for this compound and provides context by

briefly reviewing the biological activities of related compounds from the same plant source.

Chemical Identity
4E-Deacetylchromolaenide 4'-O-acetate is a sesquiterpenoid lactone. Its chemical properties

are detailed in the table below.
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Property Value

CAS Number 104736-09-6

Molecular Formula C₂₂H₂₈O₇

Molecular Weight 404.45 g/mol

Source Organism Eupatorium chinense

Biological Activity: A Knowledge Gap
An exhaustive search of scientific databases has revealed no published studies detailing the

biological activity of 4E-Deacetylchromolaenide 4'-O-acetate. Consequently, there is no

quantitative data, such as IC₅₀ or EC₅₀ values, nor are there any described experimental

protocols or elucidated signaling pathways specifically associated with this compound.

Biological Context: Sesquiterpenoids from
Eupatorium chinense
While information on 4E-Deacetylchromolaenide 4'-O-acetate is lacking, the plant from which

it is isolated, Eupatorium chinense, is a rich source of other bioactive sesquiterpenoids. These

related compounds have been the subject of numerous pharmacological studies, primarily

focusing on their cytotoxic and anti-inflammatory potential.

Cytotoxic Activity of Related Sesquiterpenoids
Several sesquiterpenoids isolated from Eupatorium chinense have demonstrated cytotoxic

effects against various cancer cell lines. For instance, compounds such as eupachinilides A, E,

F, and I have shown moderate cytotoxic activities. A recent 2025 study on other

sesquiterpenoids from this plant revealed potent activity against the AGS human gastric

adenocarcinoma cell line. The mechanism of action for one of these compounds was found to

involve the induction of G0/G1 cell cycle arrest and apoptosis through the DNA-PK/AKT/p53

signaling pathway.

Anti-inflammatory and Other Activities
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A 2023 study on a sesquiterpene lactone fraction from Eupatorium chinense indicated its ability

to suppress the growth of hepatocellular carcinoma by inducing ferritinophagy and

mitochondrial damage. This highlights the diverse mechanisms through which sesquiterpenoids

from this plant can exert their anti-cancer effects.

Experimental Protocols: General Methodologies for
Sesquiterpenoid Analysis
Although no specific experimental protocols for 4E-Deacetylchromolaenide 4'-O-acetate are

available, the following represents a generalized workflow for the isolation and cytotoxic

evaluation of sesquiterpenoids from plant sources, based on studies of related compounds.
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Extraction & Isolation

Biological Evaluation

Plant Material (Eupatorium chinense) Solvent Extraction (e.g., Ethanol, Methanol) Liquid-Liquid Partitioning Column Chromatography (Silica Gel, HPLC) Isolation of Pure Sesquiterpenoids

Incubation with Isolated CompoundsCancer Cell Line Culture (e.g., AGS, HepG2) Cytotoxicity Assay (e.g., MTT, SRB) IC50 Value Determination

Sesquiterpenoid
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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